Cas no 540751-42-6 (2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine)

2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine structure
540751-42-6 structure
Product Name:2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine
CAS No:540751-42-6
MF:C15H11N5O
MW:277.280741930008
CID:2831085
PubChem ID:10236339
Update Time:2025-04-21

2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-(2-furyl)-7-phenyl[1,2,4]triazolo[1,5-c]pyrimidine
    • 2-(FURAN-2-YL)-7-PHENYL-[1,2,4]TRIAZOLO[1,5-C]PYRIMIDIN-5-AMINE
    • 540751-42-6
    • DB-127104
    • 2-(2-furanyl)-7-phenyl-[1,2,4]Triazolo[1,5-c]pyrimidin-5-amine
    • DTXSID40437053
    • BDBM50169307
    • NIZRJAQNDZMDLX-UHFFFAOYSA-N
    • 2-Furan-2-yl-7-phenyl-[1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
    • SCHEMBL6047334
    • CHEMBL174850
    • 2-(Furan-2-YL)-7-phenyl-[1,2,4]triazolo[1,5-C]pyrimidin-5-amine
    • Inchi: 1S/C15H11N5O/c16-15-17-11(10-5-2-1-3-6-10)9-13-18-14(19-20(13)15)12-7-4-8-21-12/h1-9H,(H2,16,17)
    • InChI Key: NIZRJAQNDZMDLX-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1=NN2C(N)=NC(C3C=CC=CC=3)=CC2=N1

Computed Properties

  • Exact Mass: 277.09635999Da
  • Monoisotopic Mass: 277.09635999Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 82.2Ų
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